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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of p-Tolylacetic acid, consolidating critical

data from PubChem, ChemSpider, and other scientific resources. It is designed to serve as a

comprehensive reference for professionals in research, drug development, and chemical

synthesis.

Core Compound Identifiers
p-Tolylacetic acid, also known as 4-methylphenylacetic acid, is a carboxylic acid derivative of

toluene. It is a key intermediate in the synthesis of various organic compounds. The primary

identifiers from major chemical databases are summarized below.
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Identifier Type Identifier Source

PubChem CID 248474 PubChem[1]

ChemSpider ID 242637 ChemSpider

CAS Number 622-47-9

ChemicalBook[2],

ChemScene[3], Santa Cruz

Biotechnology[4], Sigma-

Aldrich[5], TCI Chemicals

InChI

InChI=1S/C9H10O2/c1-7-2-4-

8(5-3-7)6-9(10)11/h2-

5H,6H2,1H3,(H,10,11)

ChemicalBook[2], Sigma-

Aldrich[5]

InChIKey
GXXXUZIRGXYDFP-

UHFFFAOYSA-N

ChemicalBook[2], Sigma-

Aldrich[5]

SMILES CC1=CC=C(C=C1)CC(=O)O Fisher Scientific[6]

Molecular Formula C9H10O2

ChemicalBook[2],

ChemScene[3], Santa Cruz

Biotechnology[4]

Quantitative Physicochemical and Spectral Data
A compilation of key quantitative data for p-Tolylacetic acid is presented below, offering a

comparative view of its physical, chemical, and spectral properties.

Physical and Chemical Properties
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Property Value Source

Molecular Weight 150.17 g/mol

ChemicalBook[2],

ChemScene[3], Santa Cruz

Biotechnology[4]

Melting Point 88-92 °C (lit.)
ChemicalBook[2], Sigma-

Aldrich[5]

92.0 to 94.0 °C TCI Chemicals

Boiling Point 265-267 °C (lit.)
ChemicalBook[2], Sigma-

Aldrich[5]

539.2 K NIST WebBook[7]

pKa 4.370 (at 25°C) ChemicalBook[2]

XLogP3-AA 1.9 Scent.vn[8]

Topological Polar Surface Area

(TPSA)
37.3 Å² ChemScene[3]

Solubility in Ethanol 136.8 g/L (at 25°C) Scent.vn[8]

Solubility in Methanol 177.61 g/L (at 25°C) Scent.vn[8]

Solubility in Isopropanol 82.31 g/L (at 25°C) Scent.vn[8]

Predicted Spectral Data
Data Type Prediction Source

Refractive Index 1.5002 ChemicalBook[2]

Experimental Protocols
Detailed methodologies for key experiments involving p-Tolylacetic acid are crucial for

reproducibility and further research. The following sections outline common experimental

protocols.

Synthesis of p-Tolylacetic Acid
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A prevalent method for the synthesis of p-Tolylacetic acid is the hydrolysis of 4-

methylphenylacetonitrile.

Materials:

4-methylphenylacetonitrile

Sulfuric acid (concentrated)

Water

Toluene

Sodium hydroxide solution (alkali solution)

Inorganic acid (e.g., HCl)

Procedure:

In a suitable reaction vessel, slowly add concentrated sulfuric acid to water with stirring to

prepare a dilute sulfuric acid solution.

Heat the sulfuric acid solution to 90°C.

Slowly add 4-methylphenylacetonitrile dropwise to the heated acid solution while maintaining

the temperature between 90-150°C.

After the addition is complete, continue stirring at reflux for several hours until the reaction is

complete.

Cool the reaction mixture and extract the crude product with toluene.

The aqueous phase can be neutralized with a sodium hydroxide solution to form the sodium

salt of p-Tolylacetic acid.

The product is then precipitated by acidifying the solution with an inorganic acid to a pH of 1-

4.
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The precipitated solid is collected by filtration, washed with water, and dried to yield the final

product.

Melting Point Determination
The melting point is a critical parameter for assessing the purity of p-Tolylacetic acid. A

standard capillary method is typically employed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Procedure:

A small amount of finely powdered, dry p-Tolylacetic acid is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate, and the temperature is observed.

The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the entire sample becomes a clear liquid. For a pure sample, this

range is typically narrow.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural elucidation of p-Tolylacetic acid.

Instrumentation:

NMR Spectrometer (e.g., 300 MHz or higher)

NMR tubes
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Deuterated solvent (e.g., CDCl3, DMSO-d6)

Internal standard (e.g., Tetramethylsilane - TMS)

Procedure:

A small amount of p-Tolylacetic acid is dissolved in a deuterated solvent in an NMR tube.

A small amount of an internal standard (TMS) is added.

The NMR tube is placed in the spectrometer.

The ¹H and ¹³C NMR spectra are acquired.

The chemical shifts (δ) are reported in parts per million (ppm) relative to the internal

standard.

Expected ¹H NMR Data (in CDCl₃):

A singlet for the methyl protons (CH₃) around 2.3 ppm.

A singlet for the methylene protons (CH₂) around 3.6 ppm.

A multiplet or two doublets for the aromatic protons (C₆H₄) between 7.1 and 7.2 ppm.

A broad singlet for the carboxylic acid proton (COOH), which can vary in chemical shift.

Visualizations
The following diagrams illustrate key relationships and workflows relevant to the study of p-
Tolylacetic acid.
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Information Flow for p-Tolylacetic Acid Data

PubChem
(CID: 248474)

p-Tolylacetic Acid

Provides Identifiers, Properties

ChemSpider
(ID: 242637)

Provides Identifiers, Properties

Chemical Suppliers
(e.g., Sigma-Aldrich, TCI)

Provides Purity, Physical Constants

Click to download full resolution via product page

Caption: Data sources for p-Tolylacetic acid.
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General Experimental Workflow for Compound Characterization

Synthesis

Starting Materials

Chemical Reaction
(e.g., Hydrolysis)

Purification
(e.g., Recrystallization)

Melting Point
Determination

Purity Check

NMR Spectroscopy
(¹H, ¹³C)

Structural Elucidation

Mass Spectrometry

Molecular Weight Confirmation

Characterized p-Tolylacetic Acid

Click to download full resolution via product page

Caption: Workflow for compound characterization.

Safety and Handling
p-Tolylacetic acid is classified as an irritant. It can cause skin and serious eye irritation.[9]

Precautionary Measures:
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Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after

handling.[9][10]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a dust respirator.[9]

Storage: Store in a cool, dry place in a tightly sealed container.[9]

In case of contact, it is advised to rinse the affected area with plenty of water. If irritation

persists, seek medical attention.[9] For disposal, follow local regulations for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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